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Compound of Interest

Compound Name: D-(+)-Trehalose-d14

Cat. No.: B12412086 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring laboratory

safety is paramount. This guide provides essential safety and logistical information for handling

D-(+)-Trehalose-d14, focusing on personal protective equipment (PPE), operational

procedures, and disposal plans to foster a secure research environment.

D-(+)-Trehalose-d14, a deuterated form of trehalose, is not classified as a hazardous

substance.[1][2][3] However, adherence to good laboratory practices and the use of

appropriate personal protective equipment are crucial to minimize exposure and prevent

contamination.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

D-(+)-Trehalose-d14. While the substance is considered non-hazardous, these precautions

are essential for maintaining a safe laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12412086?utm_src=pdf-interest
https://www.benchchem.com/product/b12412086?utm_src=pdf-body
https://www.benchchem.com/product/b12412086?utm_src=pdf-body
https://www.scribd.com/document/900645720/D-Trehalose-SDS-12-08-2025
https://www.carlroth.com/medias/SDB-8897-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgwMzF8YXBwbGljYXRpb24vcGRmfGFESTFMMmd4TlM4NU1UYzRPVFF6T0RFMU56RXdMMU5FUWw4NE9EazNYMGxGWDBWT0xuQmtaZ3wxZjQ1YmQ0YmNiNjQ1MDVhNDVkMWVjY2YxOTdjMTdmM2Y0OWNkZWYzZDVmNmUyODljMzIwNzZjOWQ1OWI1YjVk
https://cdn.caymanchem.com/cdn/msds/20517m.pdf
https://www.benchchem.com/product/b12412086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment Purpose

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[4][5][6]

To protect eyes from dust

particles.

Hand Protection
Impervious gloves (e.g.,

nitrile).[1][4]
To prevent skin contact.

Body Protection
Laboratory coat or protective

clothing.[4][6][7]

To protect skin and clothing

from spills.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[8] If dust is

generated, a particulate

respirator is recommended.[4]

[9]

To prevent inhalation of dust

particles.

Operational Plan: Handling D-(+)-Trehalose-d14
Following a structured operational plan ensures the safe handling of D-(+)-Trehalose-d14 from

reception to use in your experiments.

Preparation:

Ensure a well-ventilated work area, such as a laboratory bench or a fume hood if there is a

risk of dust generation.[4][7]

Assemble all necessary PPE as outlined in the table above.

Have spill cleanup materials readily available.

Handling the Compound:

Keep the container tightly closed when not in use.[7]

Avoid generating dust during handling.[4][7] If the material is a powder, use appropriate

tools like a spatula for transfer.
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Limit all unnecessary personal contact with the substance.[4][6]

Wash hands thoroughly after handling.[7]

Storage:

Store in a cool, dry, and well-ventilated area.[7][10]

Keep the container tightly sealed to prevent contamination.[7]

Store away from strong oxidizing agents.[4][6]

Disposal Plan
Proper disposal of D-(+)-Trehalose-d14 and its containers is a critical step in the laboratory

workflow.

Waste Collection:

Place excess or waste D-(+)-Trehalose-d14 into a suitable, labeled disposal container.[4]

[7]

Container Disposal:

Empty containers may retain product residue. Handle them with the same precautions as

the product itself.

Follow your institution's and local regulations for the disposal of non-hazardous chemical

waste.

Spill Response:

Minor Spills: For small spills, sweep or vacuum up the material, avoiding dust generation,

and place it in a sealed container for disposal.[4][7]

Major Spills: In the event of a large spill, clear the area, move upwind, and alert

emergency responders.[4][6] Control personal contact by using the recommended

protective equipment.[4]
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Workflow for Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of D-(+)-
Trehalose-d14.

Workflow for Handling and Disposal of D-(+)-Trehalose-d14
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Caption: Workflow for D-(+)-Trehalose-d14 Handling and Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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